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Ethyl 3-(4-Fluorophenyl)-3-

Oxopropanoate

Cat. No.: B160393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-(4-fluorophenyl)-3-oxopropanoate, a key intermediate in organic synthesis, is of

significant interest to the pharmaceutical and chemical research communities. Its utility as a

precursor in the synthesis of various biologically active molecules, including potential

antimalarial agents, necessitates a thorough understanding of its fundamental physicochemical

properties.[1][2] This technical guide provides a detailed overview of the boiling and melting

points of Ethyl 3-(4-fluorophenyl)-3-oxopropanoate, supported by experimental

methodologies and a summary of available data.

Physicochemical Data
The physical state of Ethyl 3-(4-fluorophenyl)-3-oxopropanoate at ambient conditions is a

colorless liquid.[1] A summary of its key physical properties is presented below.
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Property Value Conditions

Boiling Point 117-120 °C (lit.)

117-125 °C at approx. 1 mm Hg[3]

280.4 ± 15.0 °C Predicted at 760 mmHg

Melting Point Not Available

Density 1.174 g/mL at 25 °C (lit.)[1][4]

Refractive Index n20/D 1.5040 (lit.)[1][4]

Note: The significant variation in boiling point values is due to the different pressures at which

the measurements were taken. The lower boiling points are reported at reduced pressure

(vacuum), a common practice for high-boiling point liquids to prevent decomposition.

Experimental Protocols
While specific experimental protocols for the determination of the boiling and melting points of

Ethyl 3-(4-fluorophenyl)-3-oxopropanoate are not detailed in the available literature,

standard methodologies for such determinations are well-established.

Boiling Point Determination (General Method)
The boiling point of a liquid can be determined using several methods, including the Thiele tube

method, which is suitable for small sample volumes.[5]

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or oil bath)
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Sample of Ethyl 3-(4-fluorophenyl)-3-oxopropanoate

Procedure:

A small amount of the liquid sample is placed in the small test tube.

The capillary tube is placed inside the test tube with the open end downwards.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The Thiele tube is gently heated, and the temperature is monitored.

As the liquid is heated, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[5]

Melting Point Determination (General Method)
For crystalline solids, the melting point is a crucial indicator of purity.[6] Although Ethyl 3-(4-
fluorophenyl)-3-oxopropanoate is a liquid at room temperature, this general procedure is

applicable to solid derivatives or related compounds.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)

Capillary tubes (open at one end)

Solid sample

Procedure:
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A small amount of the finely powdered solid is packed into the capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting) are recorded.

This range is the melting point of the sample.[6]

Synthesis Workflow
Ethyl 3-(4-fluorophenyl)-3-oxopropanoate is typically synthesized via a Claisen

condensation reaction. The following diagram illustrates a common synthetic route.

Reactants

Reagents & Solvents

Reaction & Workup Product4'-Fluoroacetophenone

Claisen Condensation

Diethyl Carbonate

Sodium Hydride (Base)

Tetrahydrofuran (Solvent)

Quenching with Acid Extraction with Diethyl Ether Fractional Distillation Ethyl 3-(4-Fluorophenyl)-
3-Oxopropanoate

Click to download full resolution via product page

Caption: Synthesis of Ethyl 3-(4-Fluorophenyl)-3-Oxopropanoate.
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Conclusion
This technical guide has summarized the available data on the boiling and melting points of

Ethyl 3-(4-fluorophenyl)-3-oxopropanoate. The significant dependence of the boiling point

on pressure has been highlighted. While a specific melting point is not reported, likely due to its

liquid state at ambient temperatures, general experimental protocols for determining these

critical physicochemical properties have been provided to aid researchers in their laboratory

work. The included synthesis workflow diagram offers a clear overview of its preparation. This

information is intended to support the ongoing research and development efforts involving this

versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b160393?utm_src=pdf-body
https://www.benchchem.com/product/b160393?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB2480433_EN.htm
https://www.medchemexpress.com/ethyl-3-4-fluorophenyl-3-oxopropanoate.html
https://www.prepchem.com/ethyl-3-4-fluorophenyl-3-oxopropanoate-compound-cxxxvii/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2480433.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b160393#ethyl-3-4-fluorophenyl-3-oxopropanoate-boiling-point-and-melting-point
https://www.benchchem.com/product/b160393#ethyl-3-4-fluorophenyl-3-oxopropanoate-boiling-point-and-melting-point
https://www.benchchem.com/product/b160393#ethyl-3-4-fluorophenyl-3-oxopropanoate-boiling-point-and-melting-point
https://www.benchchem.com/product/b160393#ethyl-3-4-fluorophenyl-3-oxopropanoate-boiling-point-and-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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